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Introduction

Echinochrome A (Ech A), a pigment derived from sea urchins, is a bioactive compound with a
range of documented therapeutic properties, including antioxidant, anti-inflammatory, and
cardioprotective effects.[1][2][3] Its mechanism of action often involves the modulation of gene
expression, making it a person of interest for drug development. These application notes
provide a comprehensive guide to studying the effects of Echinochrome A on gene
expression, complete with detailed experimental protocols and data presentation guidelines.

Data Presentation: Quantitative Effects of
Echinochrome A on Gene Expression

The following tables summarize the dose-dependent effects of Echinochrome A on the
expression of key genes involved in mitochondrial biogenesis and melanogenesis.

Table 1: Upregulation of Mitochondrial Biogenesis-
Related Genes by Echinochrome A in H9c2 Celis
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T Echinochro-me A Fold Change (vs. Reference
Concentration Control)

PGC-1a 5 uM ~15 [1]

10 pM ~2.0 [1]

NRF-1 5 uM ~1.8 [1]

10 uM ~2.5 [1]

TFAM 5 uM ~1.7 [1]

10 pM ~2.2 [1]

TFB2M 5 uM ~1.6 [1]

10 pM ~2.1 [1]

Table 2: Downregulation of Melanogenesis-Related

: | hinacl : -F10 Cell

S Echinochro.me A Fold Change (vs. a- Reference
Concentration MSH treated)

Tyrosinase 5uM ~0.8 [41[5]

10 uM ~0.6 [41[5]

Tyrpl 5 uM ~0.7 [4][5]

10 uM ~0.5 [41[5]

Tyrp2 5uM ~0.7 [415]

10 uM ~0.4 [4][5]

Signaling Pathways and Experimental Workflow
Signaling Pathways Modulated by Echinochrome A

Echinochrome A has been shown to influence several key signaling pathways to exert its
effects on gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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